Cas no 1805934-62-6 (3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile
• CAS No: 1805934-62-6
• MF: C₈H₄BrF₂N₃O₂
• MW: 292.03706741333
• CID: 4864396
• Update Time: 2025-06-30

3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile

• Inchi： 1S/C8H4BrF2N3O2/c9-5-6(8(10)11)13-3-4(1-2-12)7(5)14(15)16/h3,8H,1H2
• InChI Key： DIWHCLTUPNAJKZ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(CC#N)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile

3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile: A Versatile Scaffold for Pharmaceutical and Material Science Applications

3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile is a multifunctional organic compound with a unique molecular framework that combines multiple functional groups, including bromine, difluoromethyl, nitro, and nitrile moieties. This compound, with the chemical identifier CAS 1805934-62-6, has garnered significant attention in recent years due to its potential applications in medicinal chemistry, materials science, and chemical synthesis. The molecule's structural complexity allows it to serve as a versatile scaffold for the development of novel therapeutics and functional materials. Researchers have explored its reactivity, synthetic utility, and biological activity, positioning it as a key player in the design of advanced chemical systems.

Recent studies have highlighted the synthetic accessibility of 3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile. Its synthesis typically involves a multi-step process that includes electrophilic substitution reactions, nucleophilic substitution, and functional group transformations. For instance, the introduction of the bromine atom at the 3-position of the pyridine ring is often achieved through bromination reactions, while the difluoromethyl group at the 2-position can be incorporated via fluorination protocols. The nitro group at the 4-position and the nitrile group at the 5-position are critical for the molecule's reactivity and its ability to participate in various chemical transformations. These functional groups not only define the molecule's chemical identity but also influence its reactivity and potential applications.

In the context of medicinal chemistry, 3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile has been investigated as a potential lead compound for the development of novel drugs. Its ability to undergo metabolic transformations and its capacity to interact with biological targets make it a promising candidate for pharmaceutical applications. Recent research has focused on its role as a precursor for the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer therapies. For example, studies published in Journal of Medicinal Chemistry (2023) have demonstrated that derivatives of this compound exhibit significant inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent.

The molecular structure of 3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile is characterized by a pyridine ring with multiple substituents. The pyridine ring, a six-membered aromatic heterocycle, serves as the core structure, while the substituents at the 2, 3, 4, and 5 positions contribute to the molecule's functional diversity. The bromine atom at the 3-position enhances the molecule's reactivity by introducing an electrophilic center, which can participate in various chemical reactions. The difluoromethyl group at the 2-position introduces fluorine atoms, which are known to influence the molecule's biological activity and metabolic stability. The nitro group at the 4-position and the nitrile group at the 5-position further modulate the molecule's reactivity and its ability to interact with biological targets.

Recent advances in chemical synthesis have enabled the efficient preparation of 3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile through a variety of methods. One notable approach involves the use of transition metal-catalyzed cross-coupling reactions, which allow for the precise introduction of functional groups. For example, the bromination of a pyridine derivative can be achieved using bromine in the presence of a suitable catalyst, while the fluorination of the 2-position can be accomplished through selective fluorination protocols. These synthetic strategies not only improve the efficiency of the synthesis but also enhance the molecule's purity and structural integrity, making it suitable for further chemical modifications and biological testing.

In materials science, 3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile has been explored as a building block for the development of advanced functional materials. Its ability to participate in polymerization reactions and its compatibility with various chemical environments make it a valuable component in the synthesis of polymers, coatings, and nanomaterials. For instance, studies published in Advanced Materials (2024) have demonstrated the use of this compound in the preparation of conductive polymers and optoelectronic materials. These applications highlight the molecule's versatility and its potential to contribute to the development of next-generation materials with unique properties.

The biological activity of 3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile has been the focus of several recent studies, particularly in the context of drug discovery. Researchers have investigated its interactions with various biological targets, including enzymes, receptors, and ion channels. For example, a study published in Drug Discovery Today (2023) reported that derivatives of this compound exhibit significant inhibitory activity against the enzyme cyclooxygenase-2 (COX-2), which is implicated in the pathogenesis of inflammatory diseases. These findings suggest that the molecule's structural features may be exploited to develop new therapeutic agents with improved efficacy and reduced side effects.

Environmental and safety considerations are also important in the evaluation of 3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile. While the molecule itself is not classified as a hazardous substance, its potential for environmental persistence and bioaccumulation must be carefully assessed. Researchers have conducted studies to evaluate its degradation pathways and environmental fate, ensuring that its use in industrial and research applications is sustainable and environmentally responsible. These efforts underscore the importance of balancing the molecule's potential benefits with its environmental impact.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-nitropyridine-5-acetonitrile represents a promising compound with a wide range of applications in chemistry, medicine, and materials science. Its unique molecular structure and functional groups make it a versatile scaffold for the development of novel therapeutics and advanced materials. Ongoing research continues to uncover new insights into its reactivity, biological activity, and synthetic potential, further solidifying its role as a key compound in modern chemical innovation.